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Experimental Autoimmune Encephalomyelitis (EAE) is the most widely utilized animal model for

multiple sclerosis (MS), providing invaluable insights into the immunopathogenesis of this

chronic, inflammatory, and demyelinating disease of the central nervous system (CNS).[1][2]

The choice of EAE model is critical, as different induction protocols can mimic various aspects

of MS. This guide offers a detailed comparison of two commonly used EAE models in C57BL/6

mice induced by the myelin oligodendrocyte glycoprotein (MOG) peptide 35-55: the acute

(monophasic) and the chronic models. Understanding the nuances of these models is

paramount for designing experiments that accurately address specific research questions in

MS.

The Central Role of MOG (35-55) in EAE Induction
MOG, a glycoprotein exclusively expressed in the CNS on the outer surface of myelin sheaths,

is a key autoantigen in MS.[1] The MOG (35-55) peptide is a potent encephalitogenic epitope in

C57BL/6 mice, capable of inducing a robust autoimmune response characterized by CNS
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inflammation, demyelination, and ascending paralysis.[3][4] This response is primarily mediated

by CD4+ T cells, although other immune cells also play a role.[5]

At a Glance: Key Differences Between Acute and
Chronic MOG (35-55) EAE
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Feature Acute (Monophasic) EAE Chronic EAE

Immunization Protocol
Typically a single immunization

with MOG (35-55)/CFA.

Often involves a booster

immunization with MOG (35-

55)/CFA.

Clinical Course

A single (monophasic) episode

of disease with an onset, peak,

and subsequent partial or full

recovery, which may result in a

stable deficit.[6]

A persistent, non-remitting

disease course with severe,

sustained neurological deficits.

[3][5]

Disease Onset
Approximately 9-14 days post-

immunization.[6]

Approximately 7-15 days post-

immunization.[3]

Peak of Disease Around 3-5 days after onset.[6]

Disease severity progressively

increases and then plateaus at

a high level.

Immunopathology

Dominated by an acute

inflammatory response with a

significant influx of CD4+ T

cells and macrophages.

Characterized by a sustained

inflammatory infiltrate, with a

potential for a more diverse

cellular composition over time.

Histopathology

Focal areas of mononuclear

inflammatory infiltrates and

demyelination, primarily in the

spinal cord.[1]

More extensive and

widespread inflammation,

demyelination, and axonal

damage in the spinal cord and

potentially the brain.[3]

Primary Application

Studying the initial events of

CNS inflammation and

screening of anti-inflammatory

therapeutics.

Investigating long-term

disease progression,

neurodegeneration, and

therapies aimed at preventing

disability.

Experimental Protocols: A Step-by-Step Guide
The induction of both acute and chronic EAE requires careful attention to detail to ensure

reproducibility. The key variable distinguishing the two models is the immunization schedule.
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Core Reagents
MOG (35-55) peptide: The encephalitogenic antigen.

Complete Freund's Adjuvant (CFA): An oil-in-water emulsion containing inactivated

Mycobacterium tuberculosis. CFA is crucial for a robust and sustained immune response.[5]

It prolongs the presence of the antigen and stimulates an inflammatory response.

Pertussis Toxin (PTX): Acts as an additional adjuvant and, critically, increases the

permeability of the blood-brain barrier, facilitating the entry of encephalitogenic T cells into

the CNS.[5] The potency of PTX can vary between batches, and the dosage may need to be

optimized.[7]

Protocol 1: Induction of Acute (Monophasic) MOG (35-
55) EAE
This protocol is designed to induce a single, self-limiting wave of disease.

Day 0: Immunization

Prepare the MOG (35-55)/CFA emulsion. A common method is to emulsify a solution of MOG

(35-55) in sterile PBS with an equal volume of CFA. The final concentration of MOG (35-55)

is typically 1-2 mg/mL, and CFA contains 1-4 mg/mL of Mycobacterium tuberculosis.

Anesthetize female C57BL/6 mice (8-12 weeks old).

Inject 100-200 µL of the emulsion subcutaneously (s.c.) at two sites on the flank.

Administer pertussis toxin (typically 100-200 ng) intraperitoneally (i.p.).

Day 2: Pertussis Toxin Boost

Administer a second dose of pertussis toxin (100-200 ng) i.p.[2]

Protocol 2: Induction of Chronic MOG (35-55) EAE
This protocol, with a booster immunization, aims to establish a persistent, non-remitting

disease course.
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Day 0: Primary Immunization

Follow steps 1-4 as described in the acute EAE protocol.

Day 2: Pertussis Toxin Boost

Administer a second dose of pertussis toxin (100-200 ng) i.p.

Day 7: Booster Immunization

Prepare a fresh MOG (35-55)/CFA emulsion as on Day 0.

Anesthetize the mice.

Inject 100-200 µL of the emulsion s.c. at two new sites on the flank.

Visualizing the Experimental Workflow
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Chronic EAE Workflow
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Caption: Comparative workflows for inducing acute and chronic EAE models.

Clinical Assessment: Scoring Disease Progression
Daily monitoring and clinical scoring are essential for evaluating disease severity and

progression. A standard 0-5 scoring scale is commonly used:[8]
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0: No clinical signs.

0.5: Tip of tail is limp.

1: Limp tail.

1.5: Limp tail and hind limb weakness.

2: Limp tail and definite hind limb weakness.

2.5: Limp tail and dragging of one hind limb.

3: Limp tail and paralysis of both hind limbs.

3.5: Limp tail, paralyzed hind limbs, and weakness in forelimbs.

4: Limp tail and paralysis of all four limbs.

5: Moribund or dead.

In the acute model, scores typically increase to a peak and then partially or fully remit. In the

chronic model, scores tend to increase and then plateau at a severe level for the duration of

the experiment.

Immunological and Histopathological Distinctions
The differences in immunization protocols lead to distinct immunological and pathological

outcomes in the CNS.
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Caption: Key immunological and pathological events in acute vs. chronic EAE.

In acute EAE, the histopathology is characterized by perivascular cuffs of inflammatory cells,

primarily T cells and macrophages, and areas of demyelination, predominantly in the spinal

cord.[1] The inflammatory response tends to be more focal.

In chronic EAE, the pathology is more severe and widespread. There is extensive and

confluent inflammation and demyelination throughout the spinal cord and, in some cases, the

brain (e.g., cerebellum and brainstem).[3] A key feature of the chronic model is significant
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axonal loss and gliosis, which more closely mimics the neurodegenerative aspects of

progressive MS.[3]

Choosing the Right Model for Your Research
The decision to use an acute or chronic MOG (35-55) EAE model should be driven by the

specific research question.

The acute model is well-suited for:

Investigating the initial events of T cell activation and CNS infiltration.

Screening the efficacy of novel anti-inflammatory therapies.

Studying mechanisms of immune regulation and resolution of inflammation.

The chronic model is the preferred choice for:

Modeling the progressive disability seen in secondary and primary progressive MS.[3]

Studying the mechanisms of neurodegeneration, including axonal loss and gliosis.

Evaluating therapies aimed at neuroprotection and remyelination.

Longitudinal studies of disease progression.

Conclusion
Both the acute and chronic MOG (35-55) EAE models are powerful tools in MS research. The

acute model provides a window into the initial inflammatory cascade, while the chronic model

offers a platform to study the long-term, neurodegenerative consequences of the disease. By

understanding the fundamental differences in their induction, clinical course, and pathology,

researchers can select the most appropriate model to advance our understanding of MS and

develop effective new therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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